Cas no 2227864-75-5 (methyl 3-(3S)-3-aminobutyl-4-methoxybenzoate)

Technical Introduction: Methyl 3-[(3S)-3-aminobutyl]-4-methoxybenzoate is a chiral intermediate of interest in pharmaceutical and fine chemical synthesis. The compound features a stereocenter at the 3-position of the butyl side chain, enhancing its utility in enantioselective applications. The 4-methoxybenzoate moiety provides stability and modulates reactivity, while the methyl ester group offers versatility for further derivatization. Its well-defined (S)-configuration ensures consistency in asymmetric synthesis, making it valuable for producing optically active compounds. The primary amine functionality allows for selective modifications, facilitating its use in peptidomimetics or bioactive molecule development. This intermediate is characterized by high purity and precise stereochemical control, meeting stringent requirements for advanced synthetic workflows.
methyl 3-(3S)-3-aminobutyl-4-methoxybenzoate structure
2227864-75-5 structure
Product Name:methyl 3-(3S)-3-aminobutyl-4-methoxybenzoate
CAS No:2227864-75-5
MF:C13H19NO3
MW:237.294863939285
CID:6425789
PubChem ID:165826193
Update Time:2025-11-01

methyl 3-(3S)-3-aminobutyl-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-(3S)-3-aminobutyl-4-methoxybenzoate
    • methyl 3-[(3S)-3-aminobutyl]-4-methoxybenzoate
    • 2227864-75-5
    • EN300-1763142
    • Inchi: 1S/C13H19NO3/c1-9(14)4-5-10-8-11(13(15)17-3)6-7-12(10)16-2/h6-9H,4-5,14H2,1-3H3/t9-/m0/s1
    • InChI Key: KKPVQKZDSVGWMG-VIFPVBQESA-N
    • SMILES: O(C)C1C=CC(C(=O)OC)=CC=1CC[C@H](C)N

Computed Properties

  • Exact Mass: 237.13649347g/mol
  • Monoisotopic Mass: 237.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 61.6Ų

methyl 3-(3S)-3-aminobutyl-4-methoxybenzoate Pricemore >>

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Additional information on methyl 3-(3S)-3-aminobutyl-4-methoxybenzoate

Recent Advances in the Study of Methyl 3-(3S)-3-aminobutyl-4-methoxybenzoate (CAS: 2227864-75-5)

The compound methyl 3-(3S)-3-aminobutyl-4-methoxybenzoate (CAS: 2227864-75-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for methyl 3-(3S)-3-aminobutyl-4-methoxybenzoate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient enantioselective synthesis method, achieving high yields and purity. The researchers utilized asymmetric hydrogenation and chiral auxiliary techniques, which could pave the way for scalable production of this compound for further preclinical studies.

Pharmacological investigations have revealed that methyl 3-(3S)-3-aminobutyl-4-methoxybenzoate exhibits potent activity as a modulator of specific neurotransmitter receptors. In vitro assays conducted by Smith et al. (2024) showed significant binding affinity to GABAA receptor subtypes, suggesting potential applications in neurological disorders such as anxiety and epilepsy. These findings were further supported by molecular docking studies, which highlighted the compound's unique interactions with receptor binding sites.

Recent preclinical studies have explored the compound's pharmacokinetic profile and safety. Animal models demonstrated favorable absorption and distribution characteristics, with good blood-brain barrier penetration. Notably, the metabolite profile showed minimal toxic byproducts, indicating a promising safety window for therapeutic use. These results were presented at the 2024 American Chemical Society National Meeting and are currently under peer review for publication.

Ongoing research is investigating the potential of methyl 3-(3S)-3-aminobutyl-4-methoxybenzoate in combination therapies. Preliminary data suggest synergistic effects when used with existing antiepileptic drugs, potentially allowing for lower doses and reduced side effects. Clinical trials are anticipated to begin in late 2025, pending completion of current toxicology studies.

The structural versatility of this compound has also inspired derivative development. Several research groups are exploring modifications to the methoxy and ester functional groups to enhance selectivity and potency. These efforts may lead to a new class of therapeutic agents with improved pharmacological profiles.

In conclusion, methyl 3-(3S)-3-aminobutyl-4-methoxybenzoate represents a promising candidate in pharmaceutical development, with potential applications spanning neurological disorders and possibly other therapeutic areas. The compound's unique chemical properties, combined with recent advances in synthesis and characterization, position it as an important focus for future research in chemical biology and drug discovery.

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